Cas no 290367-99-6 (3-Iodo-5-methoxy-1H-indazole)

3-Iodo-5-methoxy-1H-indazole structure
3-Iodo-5-methoxy-1H-indazole structure
Product Name:3-Iodo-5-methoxy-1H-indazole
CAS No:290367-99-6
Molecular Formula:C8H7N2OI
Molecular Weight:274.05798
MDL:MFCD07781661
CID:249032
PubChem ID:15480583

3-Iodo-5-methoxy-1H-indazole Properties

Names and Identifiers

    • 3-Iodo-5-methoxy-1H-indazole
    • 1H-Indazole,3-iodo-5-methoxy-
    • 3-Iodo-5-methoxy (1H)indazole
    • 3-Iodo-5-methoxyindazole
    • 3-iodo-5-methoxy-2H-indazole
    • A876545
    • MFCD07781661
    • AKOS015853605
    • CS-0085359
    • 3-Iodo-5-methoxy(1H)indazole
    • AMY7318
    • AB42751
    • 1H-INDAZOLE, 3-IODO-5-METHOXY-
    • J-017369
    • 290367-99-6
    • QLWRATLJRVZESA-UHFFFAOYSA-N
    • DTXSID80573166
    • AS-40395
    • FT-0768459
    • SCHEMBL5952020
    • DB-068056
    • MDL: MFCD07781661
    • InChIKey: QLWRATLJRVZESA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H7IN2O/c1-12-5-2-3-7-6(4-5)8(9)11-10-7/h2-4H,1H3,(H,10,11)
    • SMILES: COC1=CC2=C(C=C1)NN=C2I

Computed Properties

  • Exact Mass: 273.96000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 273.96031g/mol
  • Heavy Atom Count: 12
  • Complexity: 167
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • LogP: 2.17610
  • PSA: 37.91000

3-Iodo-5-methoxy-1H-indazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002VR1-100mg
1H-Indazole, 3-iodo-5-methoxy-
290367-99-6 98%
100mg
$98.00
A2B Chem LLC
AB33661-100mg
3-Iodo-5-methoxyindazole
290367-99-6 98%
100mg
$79.00
Aaron
AR002VZD-100mg
1H-Indazole, 3-iodo-5-methoxy-
290367-99-6 98%
100mg
$101.00 2025-01-21
abcr
AB273151-250 mg
3-Iodo-5-methoxyindazole, 96%; .
290367-99-6 96%
250 mg
€467.00 2023-07-20
Alichem
A269002432-5g
3-Iodo-5-methoxy-1H-indazole
290367-99-6 95%
5g
$627.00 2023-09-02
Ambeed
A213200-100mg
3-Iodo-5-methoxy-1H-indazole
290367-99-6 98%
100mg
$108.0
Chemenu
CM150157-5g
3-Iodo-5-methoxy-1H-indazole
290367-99-6 95%
5g
$661 2021-08-05
eNovation Chemicals LLC
D566633-25g
3-Iodo-5-methoxyindazole
290367-99-6 95%
25g
$3200 2022-09-05
Fluorochem
212614-250mg
3-Iodo-5-methoxy-1H-indazole
290367-99-6 95%
250mg
£250.00 2022-02-28
TRC
I738008-10mg
3-Iodo-5-methoxy-1H-indazole
290367-99-6
10mg
$ 50.00 2022-06-04

3-Iodo-5-methoxy-1H-indazole Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:290367-99-6)3-IODO-5-METHOXY (1H)INDAZOLE
sfd5574
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:290367-99-6)3-Iodo-5-methoxy-1H-indazole
A876545
Purity:99%/99%
Quantity:250mg/1g
Price($):164.0/441.0